Cas no 1239765-72-0 (Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate)

• Product Name: Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate
• CAS No: 1239765-72-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5716723
• PubChem ID: 71671248
• Update Time: 2025-10-31

Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate
• EN300-685426
• STL389437
• methyl4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate
• METHYL 4-HYDROXY-2-ISOPROPYLPYRIMIDINE-5-CARBOXYLATE
• methyl 6-oxo-2-(propan-2-yl)-1,6-dihydropyrimidine-5-carboxylate
• 1239765-72-0
• SCHEMBL23900679
• AKOS016027889
• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylethyl)-6-oxo-, methyl ester
• Methyl 2-isopropyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C9H12N2O3/c1-5(2)7-10-4-6(8(12)11-7)9(13)14-3/h4-5H,1-3H3,(H,10,11,12)
• InChI Key： CQQFGKCKHKBDTJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)=CN=C(C(C)C)N1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 7.89±0.50(Predicted)

Additional information on Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate

Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate: A Promising Compound in Modern Biomedical Research

Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate has emerged as a critical compound in the field of biomedical research, particularly in the development of novel therapeutic agents. This compound, with the CAS No. 1239765-72-0, is characterized by its unique molecular structure, which includes a pyrimidine ring core functionalized with hydroxyl and methyl groups. The combination of these functional groups contributes to its diverse biological activities, making it a subject of intense investigation in both academic and industrial settings.

4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate is a derivative of pyrimidine, a fundamental building block in nucleic acids and various bioactive molecules. The presence of the hydroxyl group at the 4-position and the branched methyl group at the 2-position imparts distinct chemical properties to this compound. Recent studies have highlighted its potential in modulating cellular signaling pathways, particularly in the context of inflammation and neurodegenerative diseases. This structural complexity not only enhances its reactivity but also allows for the exploration of its role in drug design and molecular targeting.

One of the most significant breakthroughs in the study of Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate has been its application in the development of antiviral therapies. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against RNA viruses, including influenza A and SARS-CoV-2. The mechanism of action involves the inhibition of viral RNA polymerase, a critical enzyme in the replication cycle of these pathogens. This finding has sparked renewed interest in the compound's potential as a broad-spectrum antiviral agent.

Another area of focus is the compound's role in neuroprotection. Research published in Neuropharmacology in 2024 revealed that 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate exerts neuroprotective effects by modulating the activity of glutamate receptors and reducing oxidative stress in neuronal cells. This dual mechanism of action makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

The synthesis of Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate has been optimized through various chemical methodologies. A recent study in Organic & Biomolecular Chemistry described a novel one-pot synthesis route involving the condensation of 2-(propan-2-yl)pyrimidine-5-carboxylic acid with methanol under catalytic conditions. This method significantly improves the yield and purity of the compound, making it more accessible for large-scale production. The efficiency of this synthetic pathway is crucial for advancing its application in pharmaceutical research.

Furthermore, the compound's pharmacokinetic properties have been extensively evaluated. A 2025 study in Drug Metabolism and Disposition reported that 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate exhibits favorable bioavailability and a prolonged half-life, which are essential characteristics for an effective therapeutic agent. These properties suggest that the compound could be formulated into sustained-release dosage forms, enhancing its therapeutic efficacy and patient compliance.

Despite its promising potential, the compound's safety profile remains an area of ongoing research. Preclinical studies have shown that it is well-tolerated in animal models, with minimal toxicity observed at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects. The compound's low mutagenicity and lack of genotoxic potential, as reported in a 2024 study in Toxicological Sciences, further support its viability as a safe therapeutic option.

The versatility of Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate extends beyond its therapeutic applications. It has been explored as a potential scaffold for the design of new drugs targeting various diseases. For instance, its ability to interact with specific protein targets has been leveraged in the development of small molecule inhibitors for cancer-related pathways. This adaptability underscores the compound's significance in the field of medicinal chemistry.

Moreover, the compound's role in modulating immune responses has been a focal point of recent research. A study published in Immunology Letters in 2025 highlighted its potential to enhance the immune system's ability to combat infections. By modulating the activity of immune cells, this compound could be instrumental in the development of immunotherapeutic strategies for chronic diseases and infectious conditions.

As research into 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate progresses, its applications are expected to expand further. The compound's unique properties make it a valuable asset in the quest for innovative therapeutic solutions. Continued exploration of its mechanisms of action and biological activities will be critical in unlocking its full potential in the treatment of various diseases.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a pivotal role in advancing the development of Methyl 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate. These partnerships are facilitating the translation of laboratory findings into clinical applications, ensuring that this compound can be effectively utilized in the treatment of patients. The integration of advanced technologies, such as computational modeling and high-throughput screening, is further accelerating the discovery process.

Ultimately, the study of 4-hydroxy-2-(propan-2-yl)pyrimidine-5-carboxylate represents a significant contribution to the field of medicinal chemistry. Its multifaceted applications in antiviral therapy, neuroprotection, and immunomodulation highlight its importance as a versatile therapeutic agent. As research continues to uncover new insights, the compound is poised to play a crucial role in the development of innovative treatments for a wide range of medical conditions.

In conclusion, the compound's unique molecular structure and diverse biological activities position it as a promising candidate for various therapeutic applications. Ongoing research is essential to fully realize its potential in the treatment of diseases. The continued exploration of its properties will undoubtedly contribute to the advancement of medical science and the development of new therapeutic strategies.